Cas no 95091-08-0 (Sodium 2-phenylethane-1-sulfinate)

• Product name: Sodium 2-phenylethane-1-sulfinate
• CAS No: 95091-08-0
• MF: C₈H₉NaO₂S
• MW: 192.2106320858
• CID: 5695446
• PubChem ID: 23702947

Sodium 2-phenylethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium2-phenylethane-1-sulfinate
• 95091-08-0
• CHEMBL3800030
• Sodium 2-phenylethane-1-sulfinate
• EN300-722667

• Inchi： 1S/C8H10O2S.Na/c9-11(10)7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,9,10);/q;+1/p-1
• InChI Key： KBNQCDVBBYTKBO-UHFFFAOYSA-M
• SMILES： S(CCC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 192.02209498g/mol
• Monoisotopic Mass: 192.02209498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Sodium 2-phenylethane-1-sulfinate

Introduction to Sodium 2-phenylethane-1-sulfinate (CAS No. 95091-08-0)

Sodium 2-phenylethane-1-sulfinate (CAS No. 95091-08-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biochemical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, particularly in drug development and molecular biology studies.

The molecular formula of Sodium 2-phenylethane-1-sulfinate is C₈H₉O₃SNa, reflecting its composition of eight carbon atoms, nine hydrogen atoms, three oxygen atoms, and one sulfur atom, along with a sodium counterion. This structure imparts specific chemical and physical properties that are leveraged in its applications.

In recent years, Sodium 2-phenylethane-1-sulfinate has been explored for its potential in the synthesis of novel pharmaceutical agents. Its sulfinate functional group makes it a versatile intermediate in organic synthesis, allowing for the facile introduction of various substituents and modifications. These modifications can enhance the biological activity and pharmacokinetic properties of the resulting compounds.

One of the most compelling aspects of Sodium 2-phenylethane-1-sulfinate is its role in the development of targeted therapies. Researchers have been investigating its use as a precursor in the synthesis of small-molecule inhibitors that can interact with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and signaling pathways involved in diseases such as cancer and inflammatory disorders.

The compound's ability to serve as a building block for more complex molecules has also made it valuable in the field of medicinal chemistry. By incorporating Sodium 2-phenylethane-1-sulfinate into drug candidates, scientists can fine-tune their structures to improve solubility, bioavailability, and metabolic stability. These improvements are crucial for developing effective and safe therapeutic agents.

In addition to its pharmaceutical applications, Sodium 2-phenylethane-1-sulfinate has found utility in biochemical research. Its unique chemical properties allow it to be used as a probe molecule in studying enzyme mechanisms and protein interactions. Researchers have employed this compound to investigate the function of sulfonate-releasing enzymes, which play roles in various metabolic processes.

The synthesis of Sodium 2-phenylethane-1-sulfinate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methodologies often incorporate catalytic processes and green chemistry principles to minimize waste and energy consumption.

The safety profile of Sodium 2-phenylethane-1-sulfinate is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

In conclusion, Sodium 2-phenylethane-1-sulfinate (CAS No. 95091-08-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties make it an invaluable tool for synthesizing novel therapeutic agents and studying biological mechanisms. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.